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Compound of Interest

Benzyl 4-(2-oxoethyl)piperidine-1-
Compound Name:
carboxylate

Cat. No.: B149939

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties,
synthesis, and potential biological significance of Benzyl 4-(2-oxoethyl)piperidine-1-
carboxylate. The information is curated for professionals in the fields of chemical research and
drug development.

Core Physical Properties

Quantitative data for Benzyl 4-(2-oxoethyl)piperidine-1-carboxylate is summarized in the
table below. While experimental data for some properties like melting and boiling points are not
readily available in published literature, predicted values and data from analogous compounds
provide valuable insights.

Property Value Source
Molecular Formula C15H19NOs3 N/A
Molecular Weight 261.32 g/mol [1]
Purity Typically 296% [1]

CAS Number 130312-10-6 [2]
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Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Benzyl 4-(2-
oxoethyl)piperidine-1-carboxylate is not extensively documented in publicly available
literature, general methods for the synthesis of piperidine derivatives can be adapted. A
plausible synthetic approach involves the Dieckmann condensation.[3]

A general experimental workflow for the synthesis of a piperidine core structure is outlined
below.
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General Synthesis Workflow for Piperidine Derivatives

Starting Materials

(e.g., N-benzyl glycine ethyl ester, 4-halogenated ethyl butyrate)

Alkylation Reaction

l

Intermediate Product
(e.g., 4-[benzyl(ethoxycarbonylmethyl)amino]ethyl butyrate)

l

Dieckmann Condensation
(Base-catalyzed intramolecular cyclization)

l

Crude Piperidone Product

l

Purification
(e.g., Crystallization, Chromatography)

Final Piperidine Derivative

Click to download full resolution via product page

Caption: General workflow for piperidine derivative synthesis.
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A potential synthetic pathway for a related compound, N-benzyl-3-oxopiperidine-4-carboxylic
acid ethyl ester hydrochloride, involves the reaction of N-benzyl glycine ethyl ester with a 4-
halogenated ethyl butyrate, followed by a base-catalyzed cyclization.[4] The crude product is
then purified through crystallization.[4]

Biological Significance and Potential Applications

The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in a wide
range of pharmaceuticals.[5][6] Derivatives of piperidine exhibit a broad spectrum of biological
activities, including neuropharmacological, antimicrobial, anticancer, and anti-inflammatory
properties.[6][7]

Potential in Neuroscience Research

Piperidine derivatives are of significant interest in the development of treatments for
neurological and neurodegenerative disorders.[7][8] They have been shown to interact with
various receptors in the central nervous system, including dopamine, serotonin, and
acetylcholine receptors.[7] For instance, certain piperidine-based compounds act as
cholinesterase inhibitors, which are a key therapeutic strategy for Alzheimer's disease.[7]

The general mechanism of action for many neurologically active piperidine compounds
involves the modulation of neurotransmitter signaling pathways.
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Potential Neuromodulatory Signaling of Piperidine Derivatives
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(e.g., Benzyl 4-(2-oxoethyl)piperidine-1-carboxylate)
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Caption: Potential neuromodulatory signaling of piperidine derivatives.

Given the structural similarities to other biologically active piperidines, Benzyl 4-(2-
oxoethyl)piperidine-1-carboxylate may serve as a valuable building block in the synthesis of
novel therapeutic agents, particularly in the realm of neuroscience drug discovery.[9][10]
Further research is warranted to fully elucidate its specific biological targets and
pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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